3-Chloro-5-methoxyphenol
Cat. No. B1581831
M. Wt: 158.58 g/mol
InChI Key: LZVYZZFCAMPFOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][S-:2].[Cl:4][c:5]1[cH:6][c:7]([O:13][CH3:14])[cH:8][c:9]([O:11][CH3:12])[cH:10]1.[Na+:3]>>[Cl:4][c:5]1[cH:6][c:7]([OH:13])[cH:8][c:9]([O:11][CH3:12])[cH:10]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
C[S-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
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COc1cc(Cl)cc(OC)c1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1cc(O)cc(Cl)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
